Cas no 79680-97-0 (2-amino-2-methylpropanedinitrile)

• Product Name: 2-amino-2-methylpropanedinitrile
• CAS No: 79680-97-0
• MF: C₄H₅N₃
• MW: 95.1025998592377
• MDL: MFCD19204715
• CID: 3505537
• PubChem ID: 556684
• Update Time: 2025-05-23

2-amino-2-methylpropanedinitrile Chemical and Physical Properties

Names and Identifiers

• PROPANEDINITRILE, AMINOMETHYL-
• Propanedinitrile, 2-amino-2-methyl-
• 2-amino-2-methylpropanedinitrile
• 79680-97-0
• EN300-84791
• AKOS006341791
• YKJYXLWYYJUAFG-UHFFFAOYSA-N
• 2-Amino-2-methylmalononitrile #

• MDL： MFCD19204715
• Inchi： 1S/C4H5N3/c1-4(7,2-5)3-6/h7H2,1H3
• InChI Key： YKJYXLWYYJUAFG-UHFFFAOYSA-N
• SMILES： C(#N)C(N)(C)C#N

Computed Properties

• Exact Mass: 95.048347172Da
• Monoisotopic Mass: 95.048347172Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-amino-2-methylpropanedinitrile

Introduction to 2-amino-2-methylpropanedinitrile (CAS No. 79680-97-0)

2-amino-2-methylpropanedinitrile, with the chemical formula C₅H₈N₂, is a versatile intermediate in organic synthesis, particularly valued in the pharmaceutical and specialty chemical industries. Its unique structural features, comprising two amino groups and a nitrile functionality on a branched aliphatic backbone, make it a valuable building block for the development of complex molecules. This compound, identified by the CAS number 79680-97-0, has garnered significant attention due to its role in synthesizing various pharmacologically active agents and functional materials.

The significance of 2-amino-2-methylpropanedinitrile lies in its reactivity, which allows for diverse transformations such as nucleophilic additions, condensations, and cyclizations. These reactions are pivotal in constructing heterocyclic frameworks and amine derivatives, which are prevalent in medicinal chemistry. Recent advancements in synthetic methodologies have further highlighted its utility, particularly in the preparation of novel therapeutic agents targeting neurological and inflammatory disorders.

In the realm of pharmaceutical research, 2-amino-2-methylpropanedinitrile has been employed as a precursor in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and autoimmune diseases. The nitrile group can be hydrolyzed to a carboxylic acid or converted into an amine, providing flexibility in drug design. Moreover, its chiral derivatives have been explored for their potential as enantiomerically pure drugs, enhancing efficacy while minimizing side effects.

Recent research has also underscored the compound's importance in materials science. Specifically, its incorporation into polymers and coatings has been investigated for improving thermal stability and mechanical strength. The bifunctional nature of 2-amino-2-methylpropanedinitrile allows it to act as a crosslinking agent or a modifying group, leading to advanced materials with tailored properties. These developments are particularly relevant in industries requiring high-performance polymers for applications ranging from aerospace to electronics.

The synthesis of 2-amino-2-methylpropanedinitrile typically involves the reaction of acetone with cyanamide under controlled conditions. This process highlights its commercial viability and scalability. However, optimizing yield and purity remains a focus area due to the sensitivity of the reaction pathway. Innovations in catalytic systems and green chemistry principles have been explored to enhance the sustainability of its production.

From an industrial perspective, 2-amino-2-methylpropanedinitrile is valued for its compatibility with continuous flow chemistry techniques. These methods offer advantages such as improved reaction control, reduced solvent usage, and increased throughput. Such innovations align with global trends toward more efficient and environmentally benign manufacturing processes. The compound's role in these systems underscores its adaptability to evolving synthetic demands.

The compound's pharmacological relevance extends beyond kinase inhibitors. It has been incorporated into libraries of compounds screened for antimicrobial and anti-inflammatory properties. The structural motif present in 2-amino-2-methylpropanedinitrile allows for modifications that can target specific biological pathways without significant off-target effects. This characteristic is particularly important in drug discovery pipelines where selectivity is paramount.

Future research directions may explore the use of 2-amino-2-methylpropanedinitrile in biocatalysis and enzymatic transformations. These approaches could provide greener alternatives to traditional synthetic routes while maintaining high yields and selectivity. Additionally, computational modeling techniques are being employed to predict novel derivatives with enhanced biological activity. Such interdisciplinary efforts promise to expand the applications of this versatile intermediate.

In conclusion, 2-amino-2-methylpropanedinitrile (CAS No. 79680-97-0) represents a cornerstone compound in modern chemical synthesis. Its broad utility spans pharmaceuticals, materials science, and industrial chemistry, driven by its unique reactivity and adaptability. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain integral to advancing scientific innovation across multiple disciplines.